![molecular formula C15H14N2O3S B5647692 4-[(4-methylphenyl)sulfonyl]-3,4-dihydro-2(1H)-quinoxalinone](/img/structure/B5647692.png)
4-[(4-methylphenyl)sulfonyl]-3,4-dihydro-2(1H)-quinoxalinone
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Overview
Description
- Molecular Structure and Crystal Packing : The crystal structures of related compounds, specifically 4-aminophenyl 4-X-phenyl sulfones, show a significant degree of charge redistribution, with electronic charge transfer primarily occurring from the amino to the sulfonyl group. This results in the shortening of C–N and C–S distances and an increase in the quinoid character of the phenylene group (Bertolasi, Ferretti, Gilli, & Benedetti, 1993).
Synthesis Analysis
- Synthesis of Related Compounds : 3-[2-Oxo-2-(4-methyloxyphenylsulfonamidophenyl)ethylidene]-3,4-dihydro-1H-quinox-alin-2-one was synthesized and characterized using various techniques like NMR, IR, and single-crystal X-ray diffraction (Li et al., 2006).
Molecular Structure Analysis
- Crystallographic Results : The aforementioned compound, a related quinoxalinone derivative, belongs to the triclinic crystal system and has a molecular composition of C23H19N3O5S (Li et al., 2006).
properties
IUPAC Name |
4-(4-methylphenyl)sulfonyl-1,3-dihydroquinoxalin-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H14N2O3S/c1-11-6-8-12(9-7-11)21(19,20)17-10-15(18)16-13-4-2-3-5-14(13)17/h2-9H,10H2,1H3,(H,16,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WUMSGBCXWWUVAN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)S(=O)(=O)N2CC(=O)NC3=CC=CC=C32 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H14N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
302.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-(Toluene-4-sulfonyl)-3,4-dihydro-1H-quinoxalin-2-one |
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